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Compound of Interest

Compound Name:
2-Hydroxy-2-

phenylacetohydrazide

Cat. No.: B185671 Get Quote

For researchers and drug development professionals, the integrity of your work and the safety

of your laboratory environment are paramount. This guide provides an in-depth, procedural

framework for the safe handling of 2-Hydroxy-2-phenylacetohydrazide (CAS No. 2443-66-5),

a compound also known as Mandelic acid hydrazide. Moving beyond a simple checklist, this

document elucidates the rationale behind each safety protocol, empowering you to work with

confidence and precision.

Understanding the Hazard Profile
Before handling any chemical, a thorough understanding of its intrinsic hazards is critical. 2-
Hydroxy-2-phenylacetohydrazide is classified under the Globally Harmonized System (GHS)

with the following key hazard statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

These classifications dictate the minimum personal protective equipment (PPE) required and

the engineering controls necessary to mitigate exposure risks. The hydrazide functional group

also warrants caution, as some hydrazines are known to have more severe toxicological
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profiles, including potential carcinogenicity and mutagenicity.[4][5][6] While specific data for this

compound is limited, a conservative approach is always prudent.

Table 1: Hazard Identification and GHS Classification

Hazard Class GHS Category Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2
Exclamation

Mark
Warning

H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A
Exclamation

Mark
Warning

H319: Causes

serious eye

irritation

Specific target

organ toxicity —

Single exposure

Category 3
Exclamation

Mark
Warning

H335: May

cause respiratory

irritation

Engineering Controls: The First Line of Defense
The most effective way to minimize exposure is to control hazards at their source. For 2-
Hydroxy-2-phenylacetohydrazide, which can be an irritant dust or powder, the following

engineering controls are mandatory:

Chemical Fume Hood: All weighing, transferring, and dissolution of the solid compound must

be performed in a certified chemical fume hood.[7][8] This prevents the inhalation of airborne

particles and contains any potential spills.

Ventilation: Ensure the laboratory has adequate general ventilation to maintain low

background concentrations of any potential airborne contaminants.[9][10]

Accessible Safety Equipment: An eyewash station and a safety shower must be readily

accessible in the immediate work area.[7][9]
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Personal Protective Equipment (PPE): A Multi-Layered
Approach
PPE is the final barrier between you and the chemical. The selection and proper use of PPE

are non-negotiable.

Table 2: Required PPE for Handling 2-Hydroxy-2-phenylacetohydrazide
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical safety goggles or a

full-face shield

Standard safety glasses are

insufficient. Chemical splash

goggles provide a seal around

the eyes to protect against

airborne powder and splashes.

[2][7] A face shield offers an

additional layer of protection.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[2][7]

Hand Protection
Chemical-resistant gloves

(Nitrile or Neoprene)

These materials provide good

resistance to a range of

chemicals. Always inspect

gloves for tears or punctures

before use.[7][8] Practice

proper glove removal

techniques to avoid

contaminating your skin. If

direct contact occurs, wash

hands thoroughly.[9]

Skin and Body Protection A fully-fastened laboratory coat

A lab coat provides a crucial

barrier against accidental spills

and contamination of personal

clothing.[7][8]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Not generally required if all

handling of the solid is

performed within a fume hood.

However, if there is a risk of

generating dust or aerosols

outside of a fume hood, a

respirator is necessary.[2][7]
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Procedural Workflow for Safe Handling
The following step-by-step guide provides a framework for handling 2-Hydroxy-2-
phenylacetohydrazide from receipt to disposal.

Diagram 1: Workflow for Handling 2-Hydroxy-2-phenylacetohydrazide
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Preparation

Handling (in Fume Hood)

Post-Handling & Disposal

1. Review SDS & SOPs

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Verify Fume Hood Operation
& Safety Equipment Accessibility

4. Weigh Solid Compound

5. Transfer to Reaction Vessel

6. Dissolve in Solvent

7. Decontaminate Work Area

8. Segregate & Label Waste

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of 2-Hydroxy-2-phenylacetohydrazide.
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Step-by-Step Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) and any internal Standard Operating

Procedures (SOPs).

Don all required PPE as outlined in Table 2.

Ensure the chemical fume hood is functioning correctly and that the safety shower and

eyewash station are unobstructed.[7]

Handling (inside a chemical fume hood):

Carefully weigh the required amount of 2-Hydroxy-2-phenylacetohydrazide. Minimize

the generation of dust.[9]

Transfer the solid to the reaction vessel.

Slowly add the solvent to dissolve the compound.

Post-Handling and Cleanup:

Decontaminate all work surfaces with a suitable cleaning agent.

Carefully remove and dispose of contaminated gloves and any other disposable PPE.[8]

Wash hands and any exposed skin thoroughly with soap and water.[9]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and correct action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2][9] Seek medical attention if irritation

persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][9] Seek immediate medical attention.[9]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration.[2][3] Seek medical attention.[2]

Small Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in

a designated, labeled hazardous waste container.[9][11]

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.[12]

Waste Disposal Plan
Chemical waste must be handled and disposed of in accordance with local, state, and federal

regulations.[13]

Waste Segregation: All waste contaminated with 2-Hydroxy-2-phenylacetohydrazide,

including excess solid, solutions, and contaminated consumables (e.g., gloves, weighing

paper), must be collected in a dedicated, clearly labeled hazardous waste container.[12][13]

Do not mix this waste with other waste streams.[8]

Containerization: Use a chemically compatible, leak-proof container.[12] Keep the container

tightly sealed when not in use and store it in a designated, well-ventilated, and secure area.

[8][14]

Final Disposal: Arrange for the collection of the hazardous waste container by your

institution's EHS office or a licensed chemical waste disposal service.[8][12] Never dispose

of this chemical down the drain or in the regular trash.[8][13]

By adhering to these comprehensive guidelines, you can ensure a safe and productive

research environment when working with 2-Hydroxy-2-phenylacetohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-2-phenylacetohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-2-phenylacetohydrazide
https://www.fishersci.com/store/msds?partNumber=AAL1165314&productDescription=MANDELIC+ACD+HYDRAZIDE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/mandelic-acid-hydrazide.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/p26252
https://safety365.sevron.co.uk/substances/accessSDS/SDS-7989-57f72bafc78e94.16845510
https://www.riccachemical.com/WebsiteDocuments/SDS/R5770000.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG4_CH2COOH.pdf
https://aksci.com/sds/D973_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17367~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2015:57:57~~N-Benzyl-N-phenylhydrazine%20hydrochloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11653~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:02:29~~Mandelic%20acid%20hydrazide~~
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Hydroxy_phenyl_methyl_cyclohexanone_A_Procedural_Guide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b185671#personal-protective-equipment-for-handling-2-hydroxy-2-phenylacetohydrazide
https://www.benchchem.com/product/b185671#personal-protective-equipment-for-handling-2-hydroxy-2-phenylacetohydrazide
https://www.benchchem.com/product/b185671#personal-protective-equipment-for-handling-2-hydroxy-2-phenylacetohydrazide
https://www.benchchem.com/product/b185671#personal-protective-equipment-for-handling-2-hydroxy-2-phenylacetohydrazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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